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Compound of Interest

Compound Name: Cholesteryl propionate

Cat. No.: B213094

An In-depth Examination of the Physicochemical Properties, Characterization, and
Experimental Protocols for Cholesteryl Propionate.

This technical guide provides a comprehensive overview of Cholesteryl propionate (CAS
633-31-8), a cholesterol ester of significant interest in materials science and biochemistry.
Designed for researchers, scientists, and drug development professionals, this document
details the compound's core characteristics, presents quantitative data in structured tables,
outlines detailed experimental protocols for its synthesis and analysis, and visualizes key
workflows.

Physicochemical Properties

Cholesteryl propionate, also known as cholest-5-en-3-yl propanoate, is a white crystalline
powder.[1][2][3] It is a derivative of cholesterol, a ubiquitous sterol in animal tissues, where the
hydroxyl group at the 3-beta position is esterified with propionic acid.[4] This modification
significantly alters the molecule's polarity and contributes to its notable thermotropic liquid
crystalline behavior.[5][6]

Table 1: General and Physical Properties of Cholesteryl
Propionate
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Property Value Source(s)
CAS Number 633-31-8 [1]
Molecular Formula C30H5002 [71[81[9]
Molecular Weight 442.72 g/mol [11[7118]
Appearance White to almost-white e
powder/crystal
Melting Point 97-100 °C [11[7119]
Boiling Point 493.26 °C (rough estimate) [7119]
Density 0.9882 g/cm? (rough estimate) [7119]
Flash Point 256.6 °C [9]
Storage Condition 2-8 °C [9]

Table 2: Computed Chemical Properties of Cholesteryl

Propionate

Property Value Source(s)
XLogP3 9.6 [8]
Refractive Index -40 ° (C=2, CHCI3) [319]
Vapor Pressure 2.37E-10 mmHg at 25°C [9]
LogP (estimated) 11.051 [3]
Log of Water Solubility ]

-8.85 (estimated) [10]
(log10WS)
Octanol/Water Partition )

8.350 (estimated) [10]

Coefficient (logPo/w)

Experimental Protocols and Characterization

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


http://www.choe.cn/ce/cpr.pdf
https://www.chembk.com/en/chem/Cholesteryl%20propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-propionate
https://www.chembk.com/en/chem/633-31-8
http://www.choe.cn/ce/cpr.pdf
https://www.chembk.com/en/chem/Cholesteryl%20propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-propionate
https://cymitquimica.com/products/3B-C0676/cholesterol-propionate/
https://www.chemicalbook.com/CASEN_633-31-8.htm
http://www.choe.cn/ce/cpr.pdf
https://www.chembk.com/en/chem/Cholesteryl%20propionate
https://www.chembk.com/en/chem/633-31-8
https://www.chembk.com/en/chem/Cholesteryl%20propionate
https://www.chembk.com/en/chem/633-31-8
https://www.chembk.com/en/chem/Cholesteryl%20propionate
https://www.chembk.com/en/chem/633-31-8
https://www.chembk.com/en/chem/633-31-8
https://www.chembk.com/en/chem/633-31-8
https://www.benchchem.com/product/b213094?utm_src=pdf-body
https://www.benchchem.com/product/b213094?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-propionate
https://www.chemicalbook.com/CASEN_633-31-8.htm
https://www.chembk.com/en/chem/633-31-8
https://www.chembk.com/en/chem/633-31-8
https://www.chemicalbook.com/CASEN_633-31-8.htm
https://www.chemeo.com/cid/88-355-1/Cholest-5-en-3-ol-3-beta-propanoate
https://www.chemeo.com/cid/88-355-1/Cholest-5-en-3-ol-3-beta-propanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis and characterization of cholesteryl propionate involve standard organic
chemistry techniques and modern analytical methods. Purity is often established using
chromatographic and spectroscopic methods.[11]

Synthesis Protocol (Representative Method)

Cholesteryl esters like cholesteryl propionate can be synthesized via esterification of
cholesterol. Acommon method involves the reaction of cholesterol with an activated form of
propionic acid, such as propionyl chloride or propionic anhydride, in the presence of a base
catalyst.

Objective: To synthesize cholesteryl propionate from cholesterol.
Materials:

e Cholesterol

e Propionyl chloride (or propionic anhydride)

» Pyridine (or another suitable base like triethylamine)

e Anhydrous solvent (e.g., Dichloromethane, Toluene)

o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
o Methanol or ethanol for recrystallization

Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve cholesterol in the anhydrous solvent.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b213094?utm_src=pdf-body
https://www.researchgate.net/publication/348321994_Preparation_of_cholesterol_esters_of_long-chain_fatty_acids_and_characterization_of_cholesteryl_arachidonate
https://www.benchchem.com/product/b213094?utm_src=pdf-body
https://www.benchchem.com/product/b213094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Addition of Base: Add the base (e.g., pyridine) to the solution and cool the mixture in an ice
bath.

« Esterification: Slowly add propionyl chloride dropwise to the stirred solution. Allow the
reaction to warm to room temperature and stir for several hours or until completion
(monitored by Thin Layer Chromatography - TLC).

o Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel and wash sequentially with dilute HCI, water, saturated NaHCOs solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa or NazSOa4, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: Recrystallize the crude product from a suitable solvent, such as methanol or
ethanol, to yield pure cholesteryl propionate crystals.

o Confirmation: Confirm the product's identity and purity using techniques like NMR, IR
spectroscopy, and mass spectrometry.

Analytical Characterization

A comprehensive characterization is essential to confirm the structure and purity of the
synthesized cholesteryl propionate. This typically involves a combination of spectroscopic
and chromatographic techniques.[12][13]

Workflow for Characterization of Cholesteryl Propionate
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Fig. 1: General Workflow for Synthesis and Characterization
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Caption: General Workflow for Synthesis and Characterization.

Spectroscopic Data:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
molecular structure.[14] Key signals in *tH NMR would include the characteristic steroid
backbone protons, the triplet and quartet of the propionyl ethyl group, and a downfield shift of
the proton at the C3 position of cholesterol upon esterification.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound (442.72 g/mol ).[15] Techniques like Electrospray lonization (ESI-MS/MS) can be
employed, where cholesteryl esters typically form ammonium adducts and produce a
characteristic fragment ion at m/z 369 upon collision-induced fragmentation.[16][17]
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e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups.[18] The
presence of a strong carbonyl (C=0) stretching band around 1730 cm~* and the absence of
the broad O-H stretching band from cholesterol (around 3400 cm~1) confirm the ester
formation.[11]

Thermal Analysis:

 Differential Scanning Calorimetry (DSC): As a thermotropic liquid crystal, cholesteryl
propionate exhibits phase transitions at specific temperatures.[6] DSC is used to determine
the temperatures and enthalpies of these transitions, such as the transition from a solid
crystal to a cholesteric liquid crystal phase and finally to an isotropic liquid phase.[19]

Biological and Materials Science Context

While primarily known for its liquid crystal properties, cholesteryl propionate also exists within
the broader biochemical context of cholesterol metabolism. Cholesterol esters are the primary
form for cholesterol storage and transport within the body.[4] The synthesis of these esters is
catalyzed by enzymes like acyl-CoA:cholesterol acyltransferase (ACAT).[20]

Propionate itself, as a short-chain fatty acid, has been studied for its effects on lipid synthesis.
Research indicates that propionate can act as an inhibitor of fatty acid and, to a lesser extent,
cholesterol synthesis in rat hepatocytes, particularly when acetate is the primary source of
acetyl-CoA.[21] However, its direct effect in human liver cells appears to be less potent.[22]

Signaling Context: Propionate's Influence on Lipid Synthesis
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Caption: Simplified Pathway of Propionate's Influence.

In materials science, the chiral nature of the cholesterol moiety in cholesteryl propionate
induces a helical superstructure, forming a cholesteric (or chiral nematic) liquid crystal phase.
[6][23] This phase is characterized by its unique optical properties, including selective reflection
of light, which makes these materials valuable for applications in temperature sensors, optical
devices, and smart textiles.[5][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Cholesteryl Propionate (CAS 633-31-8): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213094#cholesteryl-propionate-cas-number-633-31-
8-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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